methyl 2-{[(4-nitro-1H-pyrazol-3-yl)carbonyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(4-nitro-1H-pyrazole-5-carbonyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C15H16N4O5S/c1-24-15(21)11-8-5-3-2-4-6-10(8)25-14(11)17-13(20)12-9(19(22)23)7-16-18-12/h7H,2-6H2,1H3,(H,16,18)(H,17,20)
• InChI Key: SEFCBKZUFNRYGX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCCCC2)NC(=O)C3=C(C=NN3)[N+](=O)[O-]
• Molecular Formula: C15H16N4O5S
• Molecular Weight: 364.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-component reactions. For example, substituted 2-aminobenzo[b]pyrans, similar to the compound , were synthesized through three-component condensation involving aromatic aldehydes, cyanoacetic acid derivatives, and cyclic 1,3-diketones (Shestopalov et al., 2003).

Molecular Structure Analysis

The molecular structure of similar compounds is often complex, with various types of hydrogen bonding. For instance, a related compound, methyl 4-[(5-methyl-1H-pyrazol-3-yl)amino]-3-nitrobenzoate, exhibits a polarized structure and is linked into chains of edge-fused rings by a combination of hydrogen bonds (Portilla et al., 2007).

Chemical Reactions and Properties

Reactions of similar compounds with phenylisocyanate, carbon disulfide, and thiourea have been studied, leading to various derivatives with interesting properties (Youssef et al., 2005).

Physical Properties Analysis

Compounds like methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate exhibit a thiophene ring substituted by a 2-amino group and a 3-methyl ester group, indicating specific physical properties related to molecular conformation and hydrogen bonding (Vasu et al., 2004).

Chemical Properties Analysis

The chemical properties of similar compounds are influenced by their molecular structure. For instance, compounds with a 2-nitroanilino group exhibit interesting interactions, such as intramolecular N—H⋯O and C—H⋯S interactions, which affect their chemical behavior (de Lima et al., 2010).

Scientific Research Applications

Synthesis Techniques

Methyl 2-{[(4-nitro-1H-pyrazol-3-yl)carbonyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate is involved in various synthesis techniques. One such method is the one-pot synthesis of tetrasubstituted thiophenes, which includes the use of methyl thioglycolate and carbonitriles in the presence of sodium methoxide (Sahu et al., 2015). Another approach involves the Michael addition of active methylene compounds to (Z)-2-arylidenebenzo[b]thiophen-3(2H)-ones, producing a series of 2-amino-4-aryl-4H-1-benzothieno[3,2-b]pyrans (Bakhouch et al., 2015).

Crystallographic Studies

Crystallographic studies of molecules related to this compound have revealed insights into their molecular structure. For example, the study of methyl 4-[(5-methyl-1H-pyrazol-3-yl)amino]-3-nitrobenzoate and methyl 1-(5-methyl-1H-pyrazol-3-yl)-1H-benzimidazole-5-carboxylate provides details about their hydrogen-bonded chains and sheets (Portilla et al., 2007). Another study on the crystal structure of methyl 2-amino-4,5,6,7-tetrahydro-1-benzo-thiophene-3-carboxylate highlights the stability of the structure due to intra- and intermolecular hydrogen bonds (Vasu et al., 2004).

Conformational Analysis

The synthesis of conformationally constrained tryptophan derivatives provides an example of how such compounds can be used to study peptide and peptoid conformations. Derivatives like methyl 1,3,4,5-tetrahydro-4-[[(phenylmethoxy)carbonyl]amino]-1H-cyclo-oct[cd]indole-4-carboxylate are particularly relevant in this context (Horwell et al., 1994; 1995).

Novel Reactions and Transformations

The compound is also part of novel reactions and transformations. For instance, its involvement in the one-pot synthesis of 8-amino-1-methoxy-6H-dibenzo[b,d]pyran-6-one (Jilani, 2007) and in the Ru3(CO)12-catalyzed reductive carbonylation of 2-nitrobiphenyl (Crotti et al., 1991) demonstrates its versatility in chemical synthesis.

Potential Pharmacological Applications

In pharmacology, derivatives of this compound, such as 2-aminothiophene-3-carboxylates and carboxamides, have been evaluated as A1 receptor allosteric enhancers, demonstrating its relevance in medicinal chemistry (Nikolakopoulos et al., 2006).